Cas no 71120-19-9 ( )

• Product Name: &nbsp
• CAS No: 71120-19-9
• MF: C₁₁H₁₇N₅O₅
• MW: 299.283181905746
• CID: 976122
• PubChem ID: 324404
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]-3-methylurea
• AC1L8ADH
• NSC289624
• O3'-(3-methyl-ureido)-3'-deoxy-cytidine
• DTXSID80314899
• NSC-289624
• 71120-19-9
• 4-Amino-1-{3-deoxy-3-[(methylcarbamoyl)amino]pentofuranosyl}pyrimidin-2(1H)-one
•  

• Inchi： 1S/C11H17N5O5/c1-13-10(19)15-7-5(4-17)21-9(8(7)18)16-3-2-6(12)14-11(16)20/h2-3,5,7-9,17-18H,4H2,1H3,(H2,12,14,20)(H2,13,15,19)
• InChI Key： WYCZGKRIDCAPOE-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1CO)NC(NC)=O)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 299.12311
• Monoisotopic Mass: 299.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.76
• Refractive Index: 1.733
• PSA: 149.51
• LogP: -1.26330